Cas no 1270539-46-2 (2-(2-ethoxyphenyl)azetidine)

• Product Name: 2-(2-ethoxyphenyl)azetidine
• CAS No: 1270539-46-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6584912
• PubChem ID: 55283089
• Update Time: 2025-06-28

2-(2-ethoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyphenyl)azetidine
• Azetidine, 2-(2-ethoxyphenyl)-
• AKOS006345132
• EN300-1854124
• 1270539-46-2
• CS-0299485

• Inchi： 1S/C11H15NO/c1-2-13-11-6-4-3-5-9(11)10-7-8-12-10/h3-6,10,12H,2,7-8H2,1H3
• InChI Key： OORPZSAIVDNFOO-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 267.1±33.0 °C(Predicted)
• pka: 10.51±0.40(Predicted)

Additional information on 2-(2-ethoxyphenyl)azetidine

Introduction to 2-(2-ethoxyphenyl)azetidine (CAS No: 1270539-46-2)

2-(2-ethoxyphenyl)azetidine, identified by its Chemical Abstracts Service (CAS) number 1270539-46-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of an ethoxy group on the phenyl ring and the overall structural framework makes it a promising candidate for further exploration in drug discovery and development.

The structural motif of 2-(2-ethoxyphenyl)azetidine combines the aromaticity of the phenyl ring with the nitrogen-containing heterocycle, which is known to enhance binding affinity and selectivity in biological targets. This dual functionality has positioned the compound as a versatile scaffold for designing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of its potential interactions with biological receptors, paving the way for targeted drug design.

In recent years, there has been a surge in interest regarding nitrogen-containing heterocycles due to their diverse pharmacological properties. Azetidine derivatives, in particular, have shown promise as intermediates in the synthesis of bioactive molecules. The ethoxy substitution on the phenyl ring in 2-(2-ethoxyphenyl)azetidine introduces additional conformational flexibility, which can be exploited to optimize drug-like properties such as solubility, metabolic stability, and bioavailability. These attributes are crucial for evaluating the compound's suitability for preclinical and clinical studies.

One of the most compelling aspects of 2-(2-ethoxyphenyl)azetidine is its potential role in modulating enzymatic and receptor-mediated pathways relevant to various diseases. For instance, studies have suggested that azetidine derivatives may interact with enzymes involved in inflammation and oxidative stress, making them candidates for anti-inflammatory and antioxidant therapies. Furthermore, the phenyl ring's ability to engage in π-stacking interactions could enhance binding affinity to protein targets, a key consideration in rational drug design.

The synthesis of 2-(2-ethoxyphenyl)azetidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have improved the efficiency of producing complex heterocyclic compounds like this one. These advancements not only reduce production costs but also enable scalable synthesis for further research and development.

From a computational perspective, virtual screening techniques have been employed to identify potential binding pockets on biological targets for 2-(2-ethoxyphenyl)azetidine. By leveraging high-throughput docking simulations, researchers can predict how the compound might interact with proteins such as kinases, receptors, or ion channels. These predictions are further validated through experimental assays, providing a robust framework for understanding its pharmacological profile.

The pharmacokinetic properties of 2-(2-ethoxyphenyl)azetidine are also under investigation to assess its suitability for therapeutic applications. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical parameters that determine a compound's viability as a drug candidate. Preliminary studies suggest that modifications to the ethoxy group or the azetidine ring may influence these properties significantly, offering opportunities for fine-tuning its pharmacokinetic profile.

Recent publications have highlighted the role of nitrogen-containing heterocycles like azetidines in addressing unmet medical needs. For example, derivatives of azetidine have been explored as inhibitors of bacterial enzymes or as modulators of viral replication mechanisms. The structural diversity inherent in compounds like 2-(2-ethoxyphenyl)azetidine allows for extensive chemical modification, enabling researchers to tailor their properties for specific therapeutic applications.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of novel scaffolds such as 2-(2-ethoxyphenyl)azetidine. AI-driven platforms can analyze vast chemical libraries and predict promising candidates based on structural features and known biological activities. This approach has complemented traditional experimental methods by providing rapid screening capabilities and reducing the time required to identify lead compounds.

In conclusion,2-(2-ethoxyphenyl)azetidine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features combined with recent advancements in synthetic chemistry and computational biology make it an attractive candidate for further exploration. As our understanding of its pharmacological properties continues to grow, this compound is likely to play a crucial role in developing innovative therapeutic strategies across various medical disciplines.